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Compound of Interest

Compound Name: C.l. Vat blue 43

Cat. No.: B072164

While C.I. Vat Blue 43 is a well-documented dye, its use is firmly established in the textile
industry, with no current scientific literature supporting its application for staining biological
samples in research, clinical, or drug development settings.

C.l. Vat Blue 43, also known by its Colour Index number 53630 and CAS number 1327-79-3, is
a synthetic vat dye.[1][2][3] Its primary application lies in the dyeing of cellulosic fibers such as
cotton, linen, and rayon, where it produces a red-light blue to a red-light navy blue color.[1][2][4]
[5] The dye belongs to the carbazole class of molecules and has the chemical formula
C18H14N20.[1][2]

Despite a thorough review of available scientific literature and chemical databases, no
established protocols or application notes for the use of C.I. Vat Blue 43 in biological staining
have been identified. The existing documentation exclusively details its manufacturing process,
chemical properties, and its extensive use in the textile industry for dyeing fabrics.[1][2][3][4][5]
Dyes utilized in biological and medical research undergo rigorous testing and validation to
ensure specificity, consistency, and safety — a process that C.l. Vat Blue 43 does not appear to
have undergone for this purpose.[6]

The historical connection between textile dyes and drug discovery is well-established, with
many early pharmaceuticals being derived from synthetic dyes.[7] However, this historical link
does not inherently qualify all textile dyes for biological applications. Modern biological stains
are selected for their ability to bind to specific cellular components or macromolecules, a
property that has not been characterized for C.l. Vat Blue 43.
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Given the absence of any data on its use for staining biological samples, it is not possible to
provide the requested detailed application notes, experimental protocols, or quantitative data
tables. Furthermore, without a known biological application or mechanism of action, the
creation of signaling pathway diagrams or experimental workflow visualizations would be purely
speculative and scientifically unfounded.

Researchers, scientists, and drug development professionals seeking to stain biological
samples are advised to consult established and validated staining protocols that utilize dyes
with proven efficacy and specificity for their intended application. The use of C.l. Vat Blue 43
for such purposes would require extensive foundational research to determine its staining
properties, specificity, toxicity, and potential artifacts, none of which is currently available in the
scientific literature.

Chemical and Physical Properties of C.l. Vat Blue 43

For informational purposes, the known properties of C.l. Vat Blue 43 are summarized below.
This data is derived from its application in the textile industry.

Property Value Reference
C.l. Number 53630 [1][2]

CAS Number 1327-79-3 [11[3]
Molecular Formula C18H14N20 [1][2]
Molecular Weight 274.32 g/mol [11[2]
Appearance Powder [4]

Red light blue to red light navy
Color o [1][2]
ue

In concentrated sulfuric acid, it
- appears as a faint blue, which
Solubility o [L][2][3]14]
precipitates as a blue

substance upon dilution.

. L Dyeing of cotton, linen, and
Primary Application [5]
rayon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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